Cas no 2877718-77-7 (9-methyl-6-[4-(morpholine-4-carbonyl)piperidin-1-yl]-9H-purine)

• Product Name: 9-methyl-6-[4-(morpholine-4-carbonyl)piperidin-1-yl]-9H-purine
• CAS No: 2877718-77-7
• MF: C₁₆H₂₂N₆O₂
• MW: 330.384882450104
• CID: 5309903
• PubChem ID: 165432596
• Update Time: 2025-05-20

9-methyl-6-[4-(morpholine-4-carbonyl)piperidin-1-yl]-9H-purine Chemical and Physical Properties

Names and Identifiers

• AKOS040881702
• 2877718-77-7
• 9-methyl-6-[4-(morpholine-4-carbonyl)piperidin-1-yl]-9H-purine
• F6806-7144
• [1-(9-Methyl-9H-purin-6-yl)-4-piperidinyl]-4-morpholinylmethanone

• Inchi： 1S/C16H22N6O2/c1-20-11-19-13-14(20)17-10-18-15(13)21-4-2-12(3-5-21)16(23)22-6-8-24-9-7-22/h10-12H,2-9H2,1H3
• InChI Key： PRAKZNJWACZOBO-UHFFFAOYSA-N
• SMILES： C(C1CCN(C2=C3C(=NC=N2)N(C)C=N3)CC1)(N1CCOCC1)=O

Computed Properties

• Exact Mass: 330.18042397g/mol
• Monoisotopic Mass: 330.18042397g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 76.4Ų

Experimental Properties

• Density: 1.46±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 594.5±60.0 °C(Predicted)
• pka: 7.38±0.10(Predicted)

Additional information on 9-methyl-6-[4-(morpholine-4-carbonyl)piperidin-1-yl]-9H-purine

9-Methyl-6-[4-(morpholine-4-carbonyl)piperidin-1-yl]-9H-purine: A Promising Compound in the Field of Medicinal Chemistry

9-Methyl-6-[4-(morpholine-4-carbonyl)piperidin-1-yl]-9H-purine (CAS No. 2877718-77-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its unique structural features, has shown promising results in various preclinical studies, particularly in the areas of neurodegenerative diseases and cancer. In this article, we will delve into the chemical structure, pharmacological properties, and potential therapeutic applications of 9-methyl-6-[4-(morpholine-4-carbonyl)piperidin-1-yl]-9H-purine.

Chemical Structure and Synthesis: The compound 9-methyl-6-[4-(morpholine-4-carbonyl)piperidin-1-yl]-9H-purine is a purine derivative with a methyl group at the 9-position and a substituted piperidine moiety at the 6-position. The presence of the morpholine carbonyl group further enhances its structural complexity and biological activity. The synthesis of this compound typically involves multi-step reactions, including the formation of the piperidine ring, introduction of the morpholine carbonyl group, and final coupling with the purine scaffold. Recent advancements in synthetic chemistry have enabled more efficient and scalable methods for producing this compound, making it more accessible for further research and development.

Pharmacological Properties: One of the key pharmacological properties of 9-methyl-6-[4-(morpholine-4-carbonyl)piperidin-1-yl]-9H-purine is its ability to modulate specific biological targets. Studies have shown that this compound exhibits potent activity against various kinases, which are enzymes involved in cellular signaling pathways. Specifically, it has been found to inhibit the activity of cyclin-dependent kinases (CDKs), which are crucial for cell cycle regulation and are often dysregulated in cancer cells. This property makes 9-methyl-6-[4-(morpholine-4-carbonyl)piperidin-1-yl]-9H-purine a promising candidate for cancer therapy.

In addition to its anti-cancer properties, 9-methyl-6-[4-(morpholine-4-carbonyl)piperidin-1-yl]-9H-purine has also shown potential in treating neurodegenerative diseases. Research has indicated that this compound can protect neurons from oxidative stress and apoptosis, which are common mechanisms underlying conditions such as Alzheimer's disease and Parkinson's disease. The ability to modulate these pathways suggests that 9-methyl-6-[4-(morpholine-4-carbonyl)piperidin-1-yl]-9H-purine could be developed into a novel therapeutic agent for these debilitating conditions.

Clinical Potential: The clinical potential of 9-methyl-6-[4-(morpholine-4-carbonyl)piperidin-1-yl]-9H-purine is supported by several preclinical studies that have demonstrated its efficacy and safety profile. In vitro assays have shown that this compound can effectively inhibit the growth of various cancer cell lines without causing significant toxicity to normal cells. Furthermore, animal models have confirmed its ability to cross the blood-brain barrier, making it a viable option for treating central nervous system disorders.

The pharmacokinetic properties of 9-methyl-6-[4-(morpholine-4-carbonyl)piperidin-1-yl]-9H-purine have also been extensively studied. It has been found to have favorable absorption, distribution, metabolism, and excretion (ADME) characteristics, which are essential for successful drug development. These properties ensure that the compound can be effectively delivered to target tissues and maintain sufficient concentrations to exert its therapeutic effects.

Ongoing Research: Despite the promising results from preclinical studies, further research is needed to fully understand the mechanisms of action and optimize the therapeutic potential of 9-methyl-6-[4-(morpholine-4-carbonyl)piperidin-1-yl]-9H-purine. Current efforts are focused on elucidating the specific molecular targets and signaling pathways involved in its biological activities. Additionally, ongoing clinical trials are evaluating its safety and efficacy in human subjects.

In conclusion, 9-methyl-6-[4-(morpholine-4-carbonyl)piperidin-1-yl]-9H-purine (CAS No. 2877718-77-7) represents a significant advancement in medicinal chemistry with potential applications in both cancer therapy and neurodegenerative disease treatment. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development. As research continues to uncover new insights into its mechanisms of action, this compound holds great promise for improving patient outcomes in various medical conditions.